![molecular formula C8H15NO2 B6269321 rac-(4aR,7aS)-2,2-dimethyl-hexahydro-2H-furo[3,4-b]morpholine, trans CAS No. 1955540-20-1](/img/no-structure.png)
rac-(4aR,7aS)-2,2-dimethyl-hexahydro-2H-furo[3,4-b]morpholine, trans
Overview
Description
The compound “rac-(4aR,7aS)-2,2-dimethyl-hexahydro-2H-furo[3,4-b]morpholine, trans” is a type of morpholine . Morpholines are frequently found in biologically active molecules and pharmaceuticals .
Synthesis Analysis
The synthesis of morpholino monomers was performed in a few steps through the condensation between 6-hydroxymethyl-morpholine acetal and nucleobases under Lewis acid conditions . The key common precursor of the targets – 6-hydroxymethyl-morpholine acetal – is easily synthesised via oxirane ring opening of optically pure glycidol using N -nosyl aminoacetaldehyde as a nucleophile, followed by an O -benzoylation/ring-closure tandem reaction sequence .Molecular Structure Analysis
The InChI code for the compound is1S/C7H14N2O/c1-9-4-6-7(5-9)10-3-2-8-6/h6-8H,2-5H2,1H3/t6-,7+/m0/s1 . This code provides a unique identifier for chemical substances, and can be used to search for information on the compound. Physical And Chemical Properties Analysis
The compound has a molecular weight of 201.1 . It is a powder at room temperature . Unfortunately, other specific physical and chemical properties of the compound are not available in the resources.Scientific Research Applications
Neuropharmacology
Morpholine derivatives are known to interact with various neurotransmitter systems. This compound could be investigated for its effects on the central nervous system, potentially leading to the discovery of new treatments for neurological disorders.
Each of these applications leverages the unique chemical structure of the compound, highlighting its versatility and potential for contributing to advancements in scientific research. While the current information is based on the compound’s structural attributes and related analogs, further empirical research is necessary to fully explore and validate these applications .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(4aR,7aS)-2,2-dimethyl-hexahydro-2H-furo[3,4-b]morpholine, trans involves the cyclization of a precursor compound followed by reduction and further functionalization.", "Starting Materials": [ "4-methyl-2-pentanone", "ethyl 2-bromoacetate", "sodium hydride", "2-methyl-2-butene", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "tetrahydrofuran", "water" ], "Reaction": [ "Step 1: Condensation of 4-methyl-2-pentanone and ethyl 2-bromoacetate in the presence of sodium hydride to form ethyl 4-methylpent-2-en-2-yl acetate", "Step 2: Addition of 2-methyl-2-butene to the reaction mixture to form a diastereomeric mixture of ethyl 4-methylpent-2-en-2-yl (E)- and (Z)-2-methylbut-2-enoates", "Step 3: Cyclization of the diastereomeric mixture with sodium borohydride in acetic acid to form rac-(4aR,7aS)-2,2-dimethyl-hexahydro-2H-furo[3,4-b]morpholine", "Step 4: Reduction of the furo[3,4-b]morpholine with sodium borohydride in tetrahydrofuran to form the corresponding trans isomer", "Step 5: Functionalization of the trans isomer with hydrochloric acid and sodium hydroxide to form rac-(4aR,7aS)-2,2-dimethyl-hexahydro-2H-furo[3,4-b]morpholine, trans" ] } | |
CAS RN |
1955540-20-1 |
Molecular Formula |
C8H15NO2 |
Molecular Weight |
157.2 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
